N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide
Description
N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide, also known as CX-516, is a potent and selective positive allosteric modulator of the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. This compound has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
Scientific Research Applications
Oxygen Scavenging for Improved Dye Stability in Experiments
One study presents an enzymatic oxygen scavenging system to enhance dye stability in single-molecule fluorescence experiments. This approach could potentially be relevant to research involving N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide if it is used as a fluorescent probe or in studies requiring stable fluorescence signals (Aitken, Marshall, & Puglisi, 2008).
Selective Cyclooxygenase-2 Inhibitors
Another study discusses the synthesis and evaluation of cyclooxygenase-2 (COX-2) inhibitors, highlighting the role of substituents in enhancing selectivity and potency. This research could inform the design and application of N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide in developing selective inhibitors for therapeutic purposes (Hashimoto et al., 2002).
Novel Fluoropyrimidine Anticancer Drug
The development of a novel oral anticancer drug, S-1, which improves tumor-selective toxicity of 5-fluorouracil, is detailed in another study. This example illustrates the potential for compounds like N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide to be explored for enhancing the efficacy and selectivity of chemotherapeutic agents (Sakata et al., 1998).
Fluorescent Probes for Cysteine Detection
Research on a near-infrared ratiometric fluorescent probe for cysteine over glutathione in mitochondria demonstrates the application of specialized fluorescent probes in detecting cellular components, a methodology that could potentially apply to derivatives of N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide (Yin et al., 2015).
Protective Effects Against Cardiotoxicity
A study on the protective effect of N-acetylcysteine against cyclophosphamide-induced cardiotoxicity in rats highlights the importance of investigating and mitigating the side effects of therapeutic compounds. Similar research could be valuable if N1-cyclohexyl-N2-(4-fluorophenethyl)oxalamide is found to have therapeutic applications (Mansour, El kiki, & Hasan, 2015).
properties
IUPAC Name |
N'-cyclohexyl-N-[2-(4-fluorophenyl)ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O2/c17-13-8-6-12(7-9-13)10-11-18-15(20)16(21)19-14-4-2-1-3-5-14/h6-9,14H,1-5,10-11H2,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNERXRIGCIVLMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(=O)NCCC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-nitro-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-1-yl]propan-1-amine](/img/structure/B2736843.png)
![2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[(3-methoxyphenyl)methyl]acetamide](/img/structure/B2736849.png)
![1,3-dinitrodibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B2736852.png)
![6-(1-Benzofuran-2-carbonyl)-1,1-difluoro-6-azaspiro[2.5]octane](/img/structure/B2736854.png)
![N-tert-butyl-3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxamide](/img/structure/B2736855.png)
![6-(4-Ethoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione](/img/structure/B2736860.png)
![N-[2-(4-fluorophenoxy)ethyl]-4-nitrobenzamide](/img/structure/B2736863.png)
